4-(3-Fluoro-2-hydroxypropyl)piperidine-4-carbonitrile

• Molecular Formula: C9H15FN2O
• Molecular Weight: 186.23 g/mol
• IUPAC Name: 4-(3-fluoro-2-hydroxypropyl)piperidine-4-carbonitrile
• InChI: InChI=1S/C9H15FN2O/c10-6-8(13)5-9(7-11)1-3-12-4-2-9/h8,12-13H,1-6H2
• InChI Key: VFIJZBCMJDTIIF-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1(CC(CF)O)C#N

Description

4-(3-Fluoro-2-hydroxypropyl)piperidine-4-carbonitrile is a versatile chiral building block designed for advanced pharmaceutical and organic synthesis research. This compound features a piperidine ring, a carbonitrile group, and a fluorinated hydroxypropyl side chain, making it a valuable scaffold for constructing complex molecules. Its structure suggests potential applications in medicinal chemistry for the development of central nervous system (CNS) agents, enzyme inhibitors, and other bioactive small molecules. The carbonitrile and fluorine substituents are common in drug discovery for tuning metabolic stability, lipophilicity, and binding affinity. The hydroxy group provides a handle for further chemical derivatization, such as etherification or esterification. This product is intended for research purposes in laboratory settings only. It is not for diagnostic, therapeutic, or any other human use. Researchers should consult safety data sheets and handle this material with appropriate precautions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Fluoro-2-hydroxypropyl)piperidine-4-carbonitrile typically involves the reaction of piperidine derivatives with fluorinated reagents under controlled conditions. One common method includes the use of Selectfluor® as a fluorinating agent . The reaction conditions often require specific temperatures and solvents to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve multi-step synthesis processes, including the preparation of intermediate compounds followed by fluorination and subsequent functional group modifications. The use of advanced fluorination technology and effective fluorinating reagents is crucial for large-scale production .

Chemical Reactions Analysis

Types of Reactions

4-(3-Fluoro-2-hydroxypropyl)piperidine-4-carbonitrile undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction involves replacing one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and substitution reagents like alkyl halides. The reaction conditions vary depending on the desired product and may include specific temperatures, solvents, and catalysts .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce various alkylated or arylated compounds .

Scientific Research Applications

4-(3-Fluoro-2-hydroxypropyl)piperidine-4-carbonitrile has a wide range of scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex fluorinated compounds.

Biology: Studied for its potential effects on biological systems, including its interaction with enzymes and receptors.

Medicine: Investigated for its potential therapeutic properties, including anticancer and antiviral activities.

Industry: Utilized in the development of new materials with unique properties, such as increased stability and reactivity.

Mechanism of Action

The mechanism of action of 4-(3-Fluoro-2-hydroxypropyl)piperidine-4-carbonitrile involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through charge-dipole interactions, hyperconjugation, and steric repulsion .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 4-(3-Fluoro-2-hydroxypropyl)piperidine-4-carbonitrile with structurally related piperidine derivatives, focusing on substituent effects, physicochemical properties, and biological relevance:

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
4-(3-Fluoro-2-hydroxypropyl)piperidine-4-carbonitrile	3-Fluoro-2-hydroxypropyl	C₁₁H₁₆FN₂O*	~227.26*	Hypothesized balance of solubility (hydroxyl) and lipophilicity (fluoro); potential CNS drug candidate	—
4-(3-Fluoropyridin-4-yl)piperidine-4-carbonitrile	3-Fluoropyridin-4-yl	C₁₁H₁₂FN₃	205.23	Pharmaceutical intermediate; fluorine enhances metabolic stability
4-(Dimethylamino)piperidine-4-carbonitrile	Dimethylamino	C₈H₁₄N₃	152.22	Potential CNS drug candidate; basic amine for improved membrane permeability
4-(4-Fluorophenyl)-4-hydroxypiperidine	4-Fluorophenyl, hydroxyl	C₁₁H₁₄FNO	207.24	Enhanced aqueous solubility due to hydroxyl group; used in receptor-binding studies
4-Fluoro-4-piperidinecarboxylic Acid Hydrochloride	Carboxylic acid, fluorine	C₆H₁₁ClFNO₂	191.61	High polarity for solubility; carboxylic acid enables salt formation
4-(Pyridin-2-yl)piperidine-4-carbonitrile 2HCl	Pyridin-2-yl	C₁₁H₁₅Cl₂N₃	260.16	Dual protonation sites (pyridine and piperidine); used in ion-channel studies

Notes:

• Substituent Effects :
  • Fluorine : Enhances metabolic stability and lipophilicity, as seen in 4-(3-fluoropyridin-4-yl)piperidine-4-carbonitrile .
  • Hydroxyl Group : Improves solubility and hydrogen-bonding capacity, as observed in 4-(4-fluorophenyl)-4-hydroxypiperidine .
  • Carbonitrile : Acts as a hydrogen-bond acceptor and electron-withdrawing group, influencing electronic properties and reactivity .

• Synthetic Routes :
  Piperidine-4-carbonitrile derivatives are often synthesized via nucleophilic substitution or coupling reactions. For example, 4-(3-fluoropyridin-4-yl)piperidine-4-carbonitrile is prepared using DIPEA as a base, similar to methods in for trisubstituted pyrimidines .

• Biological Relevance: Fluorine and hydroxyl substituents are critical in drug design. highlights that substituent position (ortho, meta, para) on aromatic rings correlates with biological activity (e.g., carcinogenicity), underscoring the importance of substituent placement in the target compound .

Biological Activity

4-(3-Fluoro-2-hydroxypropyl)piperidine-4-carbonitrile is a piperidine derivative that has garnered attention due to its potential biological activities. The unique combination of fluorine and hydroxy functional groups on the piperidine scaffold suggests distinct interactions with biological targets, which may lead to valuable pharmacological properties. This article reviews the biological activity of this compound, focusing on its synthesis, mechanisms of action, and therapeutic potential.

Chemical Structure and Properties

The compound can be described structurally as follows:

Property	Details
Chemical Name	4-(3-Fluoro-2-hydroxypropyl)piperidine-4-carbonitrile
Molecular Formula	C$_{11}$H$_{14}$F$_{1}$N$_{2}$O$_{1}$
Molecular Weight	210.24 g/mol
Functional Groups	Hydroxy (-OH), Fluoro (-F), Carbonitrile (-C≡N)

Synthesis

The synthesis of 4-(3-Fluoro-2-hydroxypropyl)piperidine-4-carbonitrile typically involves multi-step organic reactions, including nucleophilic substitutions and functional group modifications. The presence of the hydroxyl group is crucial for enhancing solubility and biological activity.

Antimicrobial Activity

Research indicates that piperidine derivatives exhibit significant antimicrobial properties. In vitro studies have shown that compounds similar to 4-(3-Fluoro-2-hydroxypropyl)piperidine-4-carbonitrile demonstrate activity against various bacterial strains:

• Gram-positive bacteria : Effective against Staphylococcus epidermidis (MIC 15.6 µg/mL).
• Gram-negative bacteria : Generally weak activity (MIC >250 µg/mL) .

The specific structural features of 4-(3-Fluoro-2-hydroxypropyl)piperidine-4-carbonitrile may enhance its interaction with bacterial cell membranes, leading to increased permeability and subsequent bactericidal effects.

Anticancer Potential

Piperidine derivatives have been explored for their anticancer properties, particularly in inhibiting key cancer cell proliferation pathways. Studies have shown:

• Compounds with similar structures can inhibit polo-like kinase 1 (Plk1), a target in various cancers, suggesting potential use in cancer therapy .
• The compound's ability to induce apoptosis in cancer cells has been noted, with structural modifications influencing its cytotoxicity against different cancer cell lines .

Neuropharmacological Effects

Piperidine compounds are also being investigated for their neuropharmacological activities:

• Some derivatives have shown promise in enhancing cognitive function by inhibiting acetylcholinesterase (AChE), which is vital for neurotransmitter regulation in neurodegenerative diseases like Alzheimer's .
• The presence of the hydroxy group may improve blood-brain barrier permeability, enhancing central nervous system effects.

Case Studies

Several case studies highlight the biological efficacy of piperidine derivatives:

• Study on Antimicrobial Efficacy : A comparative study demonstrated that piperidine derivatives exhibited varying degrees of antimicrobial activity, with structural modifications significantly impacting potency against Mycobacterium tuberculosis strains .
• Anticancer Activity Assessment : In vivo studies on a piperidine derivative showed significant tumor growth inhibition in xenograft models, supporting its potential as an anticancer agent .
• Neuroprotective Effects : Research indicated that specific piperidine derivatives improved cognitive performance in animal models through modulation of neurotransmitter systems .

Q & A

Q. What are the recommended safety protocols for handling 4-(3-Fluoro-2-hydroxypropyl)piperidine-4-carbonitrile in laboratory settings?

• Methodological Answer : Strict adherence to chemical safety guidelines is critical. Key measures include:

• Storage : Maintain in a cool, dry environment (<25°C) in airtight containers to prevent hydrolysis or degradation. Avoid proximity to oxidizing agents .
• PPE : Use nitrile gloves, lab coats, and safety goggles. For aerosol-prone steps (e.g., sonication), employ fume hoods and respiratory protection .
• Emergency Response : In case of skin contact, wash immediately with water and remove contaminated clothing. For spills, neutralize with inert absorbents (e.g., vermiculite) and dispose as hazardous waste .

Q. What spectroscopic techniques are suitable for structural characterization of this compound?

• Methodological Answer : A combination of techniques ensures accurate characterization:

• NMR : $^1$H and $^13$C NMR (in DMSO-d6 or CDCl3) resolve the fluoropropyl and piperidine moieties. $^{19}$F NMR confirms fluorine positioning .
• Mass Spectrometry : High-resolution ESI-MS provides molecular ion peaks and fragmentation patterns for purity assessment .
• X-ray Crystallography : If single crystals are obtainable, this method validates stereochemistry and intermolecular interactions .

Q. What synthetic routes are commonly employed for piperidine-carbonitrile derivatives?

• Methodological Answer : Piperidine-carbonitrile cores are typically synthesized via:

• Cyclization Reactions : Use of nitrile-containing precursors (e.g., cyanoacetamide) with aldehydes or ketones under acidic/basic conditions .
• Functionalization : Post-cyclization modifications, such as nucleophilic substitution at the piperidine nitrogen or hydroxylpropyl sidechain fluorination, require anhydrous conditions and catalysts like KF/Al$_2$O$_3$ .

Advanced Research Questions

Q. How can computational methods optimize reaction conditions for synthesizing 4-(3-Fluoro-2-hydroxypropyl)piperidine-4-carbonitrile?

• Methodological Answer : Integrate quantum chemical calculations (e.g., DFT) and machine learning:

• Reaction Path Search : Identify energetically favorable intermediates and transition states using software like Gaussian or ORCA .
• Condition Screening : Apply cheminformatics tools to predict optimal solvents, temperatures, and catalysts. For example, polar aprotic solvents (DMF, DMSO) enhance fluorination efficiency .
• Feedback Loop : Validate computational predictions with small-scale experiments, then refine models using empirical data .

Q. How should researchers address contradictions in reported yields or purity levels across studies?

• Methodological Answer : Systematic analysis is required:

• Reproducibility Checks : Replicate protocols with strict control of variables (e.g., humidity, reagent lot consistency).
• Analytical Cross-Validation : Compare HPLC, GC-MS, and NMR data to identify impurities or degradation products .
• Sensitivity Analysis : Use DOE (Design of Experiments) to quantify the impact of variables like reaction time or stoichiometry on yield .

Q. What strategies enhance the compound's stability during long-term pharmacological studies?

• Methodological Answer : Stability challenges arise from the hydroxypropyl group’s susceptibility to oxidation:

• Lyophilization : Convert to a stable lyophilized form under inert gas (N$_2$ or Ar) to prevent hydrolysis .
• Derivatization : Protect the hydroxyl group via acetylation or silylation during storage, followed by deprotection before bioassays .
• Accelerated Stability Testing : Use thermal (40–60°C) and humidity stress tests to predict shelf-life under ISO guidelines .

Q. What in vitro assays are recommended to explore its pharmacological potential?

• Methodological Answer : Prioritize target-specific assays based on structural analogs:

• Antimicrobial Activity : Broth microdilution assays against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains .
• Enzyme Inhibition : Screen against kinases or proteases using fluorescence-based assays (e.g., FRET) .
• Cytotoxicity : MTT or Alamar Blue assays on cancer cell lines (e.g., HeLa, MCF-7) to assess anticancer potential .

Methodological Notes

• Synthesis Optimization : For fluorinated intermediates, monitor reaction progress via $^{19}$F NMR to avoid byproducts .
• Data Interpretation : Use multivariate analysis (e.g., PCA) to disentangle synergistic/antagonistic effects in bioactivity datasets .
• Ethical Compliance : Adhere to OECD guidelines for toxicity testing and ensure proper disposal of fluorinated waste .